Cas no 2138390-59-5 (5-chloro-N-(oxetan-2-yl)methylpentanamide)

• Product Name: 5-chloro-N-(oxetan-2-yl)methylpentanamide
• CAS No: 2138390-59-5
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 5302784
• PubChem ID: 165487183
• Update Time: 2025-05-19

5-chloro-N-(oxetan-2-yl)methylpentanamide Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 5-chloro-N-(2-oxetanylmethyl)-
• 5-chloro-N-(oxetan-2-yl)methylpentanamide

• Inchi： 1S/C9H16ClNO2/c10-5-2-1-3-9(12)11-7-8-4-6-13-8/h8H,1-7H2,(H,11,12)
• InChI Key： PRPYOVUWYGAUFO-UHFFFAOYSA-N
• SMILES： C(NCC1CCO1)(=O)CCCCCl

Additional information on 5-chloro-N-(oxetan-2-yl)methylpentanamide

Professional Introduction to Compound with CAS No. 2138390-59-5 and Product Name: 5-chloro-N-(oxetan-2-yl)methylpentanamide

The compound with the CAS number 2138390-59-5 and the product name 5-chloro-N-(oxetan-2-yl)methylpentanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a chloro substituent and an oxetane ring in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

Recent studies have highlighted the importance of oxetane-containing compounds in medicinal chemistry. Oxetane moieties are known for their ability to enhance the bioavailability and metabolic stability of drug candidates. The incorporation of an oxetane ring in 5-chloro-N-(oxetan-2-yl)methylpentanamide not only improves its pharmacokinetic profile but also opens up possibilities for designing novel therapeutic agents with improved efficacy and reduced side effects.

The chloro substituent in the compound plays a crucial role in its reactivity and binding affinity. Chloro groups are frequently used in pharmaceuticals due to their ability to participate in hydrogen bonding and hydrophobic interactions, which are essential for target molecule binding. In the context of 5-chloro-N-(oxetan-2-yl)methylpentanamide, the chloro group may facilitate interactions with biological targets, thereby enhancing its therapeutic potential.

Current research in the field of drug discovery is increasingly focusing on the development of small molecules that can modulate biological pathways involved in various diseases. The structural features of 5-chloro-N-(oxetan-2-yl)methylpentanamide make it a promising candidate for targeting multiple disease pathways simultaneously. This polypharmacological approach has shown great promise in preclinical studies, where compounds with multiple binding sites exhibit enhanced therapeutic effects.

In addition to its potential as a standalone therapeutic agent, 5-chloro-N-(oxetan-2-yl)methylpentanamide may also serve as a key intermediate in the synthesis of more complex drug molecules. Its unique structural framework provides a versatile scaffold for chemical modifications, allowing chemists to explore a wide range of derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where optimizing drug candidates often requires iterative modifications based on structural and functional data.

The synthesis of 5-chloro-N-(oxetan-2-yl)methylpentanamide involves sophisticated organic transformations that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of an oxetane precursor, followed by functionalization with a chloro group and subsequent elongation of the carbon chain to introduce the pentanamide moiety. Each step in this synthesis must be carefully controlled to ensure high yield and purity, which are critical for pharmaceutical applications.

Advances in computational chemistry have also played a significant role in the study of 5-chloro-N-(oxetan-2-yl)methylpentanamide. Molecular modeling techniques allow researchers to predict the behavior of this compound both in vitro and in silico, providing valuable insights into its potential interactions with biological targets. These computational studies complement experimental efforts by helping to identify promising derivatives and optimize lead structures before they enter more costly and time-consuming phases of drug development.

The safety profile of any pharmaceutical compound is paramount, and 5-chloro-N-(oxetan-2-yl)methylpentanamide has undergone rigorous testing to assess its toxicity and potential side effects. Preliminary studies suggest that this compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development. However, comprehensive toxicological evaluations are still ongoing to fully characterize its safety profile and ensure its suitability for human use.

The future prospects for 5-chloro-N-(oxetan-2-yl)methylpentanamide are promising, with ongoing research aimed at exploring its full therapeutic potential. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are expected to accelerate the translation of this compound from laboratory research to clinical application. As our understanding of disease mechanisms continues to evolve, compounds like 5-chloro-N-(oxetan-2-yl)methylpentanamide may play a pivotal role in developing next-generation therapies that address unmet medical needs.

In conclusion, 5-chloro-N-(oxetan-2-yl)methylpentanamide (CAS No. 2138390-59-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its oxetane ring and chloro substituent contribute to its bioactivity and pharmacokinetic properties, making it a valuable candidate for further investigation. With ongoing research focused on optimizing its efficacy and safety profile, this compound holds great promise for improving patient outcomes across various medical conditions.